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Compound of Interest

Compound Name: TUG-499

Cat. No.: B11930145 Get Quote

Essential Safety and Handling Guide for TUG-
499
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling,

storage, and disposal of TUG-499, a selective free fatty acid receptor 1 (FFAR1/GPR40)

agonist. The following procedural guidance is designed to ensure the safe and effective use of

this compound in a laboratory setting.

Personal Protective Equipment (PPE) and Safety
Precautions
While a specific Safety Data Sheet (SDS) for TUG-499 is not publicly available, information on

a structurally related compound, TUG-469, indicates that it is not classified as a hazardous

substance. However, as a matter of standard laboratory practice and until a definitive SDS for

TUG-499 is obtained, the following personal protective equipment and safety measures are

strongly recommended.
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PPE / Precaution Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes or aerosolized

particles.

Hand Protection
Standard laboratory gloves

(e.g., nitrile)

Prevents direct skin contact

with the compound.

Body Protection Laboratory coat
Protects clothing and skin from

accidental spills.

Respiratory Protection
Not generally required for

small quantities

Use in a well-ventilated area. If

weighing or handling large

quantities that may generate

dust, a dust mask or respirator

is advised.

Hygiene
Wash hands thoroughly after

handling

Standard practice to prevent

accidental ingestion or transfer

of the compound.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of TUG-499 and ensuring

the safety of laboratory personnel.

Compound Information
Property Value

Chemical Name
3-(4-((2,6-dichloropyridin-4-

yl)ethynyl)phenyl)propanoic acid

Molecular Formula C₁₆H₁₁Cl₂NO₂

Molecular Weight 320.17 g/mol

Appearance Solid powder

Storage Conditions
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For optimal stability, TUG-499 should be stored under the following conditions:

Storage Temperature Duration

-20°C Long-term storage

4°C Short-term storage

Always refer to the manufacturer's specific recommendations for storage.

Reconstitution
For in vitro experiments, TUG-499 is typically dissolved in an organic solvent such as Dimethyl

Sulfoxide (DMSO).

Disposal Plan
Dispose of TUG-499 and any contaminated materials in accordance with all applicable local,

state, and federal regulations for chemical waste.

Waste Type Disposal Method

Unused TUG-499
Dispose of as chemical waste through a

licensed waste disposal company.

Contaminated Labware (e.g., pipette tips, tubes) Place in a designated chemical waste container.

Solutions containing TUG-499
Collect in a sealed, properly labeled waste

container for chemical waste disposal.

Experimental Protocols and Signaling Pathway
TUG-499 is a selective agonist of the Free Fatty Acid Receptor 1 (FFAR1), also known as G-

protein coupled receptor 40 (GPR40). Activation of FFAR1 is a key area of research,

particularly in the context of type 2 diabetes, due to its role in stimulating glucose-dependent

insulin secretion.[1]

FFAR1/GPR40 Signaling Pathway
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Upon binding of an agonist like TUG-499, FFAR1, a Gq-coupled receptor, initiates a signaling

cascade that leads to the release of intracellular calcium stores. This increase in cytosolic

calcium is a critical step in the potentiation of glucose-stimulated insulin secretion from

pancreatic β-cells.
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Caption: FFAR1/GPR40 signaling pathway activated by TUG-499.

General In Vitro Experimental Workflow
The following provides a general workflow for a cell-based assay to assess the activity of TUG-
499 on FFAR1/GPR40. Specific cell lines (e.g., CHO or HEK293 cells stably expressing

FFAR1, or pancreatic beta-cell lines like MIN6 or INS-1E) and assay parameters should be

optimized for your specific research goals.
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Preparation

Treatment

Assay

Data Analysis

1. Cell Culture
(FFAR1-expressing cells)

2. Plate Cells
(e.g., 96-well plate)

3. Prepare TUG-499 dilutions
(in appropriate buffer)

4. Add TUG-499 to cells

5. Incubate
(Time and temperature as per protocol)

6. Perform Calcium Flux Assay
(e.g., using a fluorescent indicator)

7. Read Plate
(Fluorescence intensity)

8. Analyze Data
(e.g., EC₅₀ determination)
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Caption: General workflow for a TUG-499 in vitro cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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